1-(4-Bromobenzene-1-sulfonyl)naphthalene

Specification

• CAS No.: 881210-51-1
• Molecular Formula: C16H11BrO2S
• Molecular Weight: 347.2 g/mol
• IUPAC Name: 1-(4-bromophenyl)sulfonylnaphthalene
• Standard InChI: InChI=1S/C16H11BrO2S/c17-13-8-10-14(11-9-13)20(18,19)16-7-3-5-12-4-1-2-6-15(12)16/h1-11H
• Standard InChI Key: KQRNNKOIJBHUTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)C3=CC=C(C=C3)Br

Introduction

Chemical Identity and Structural Properties

Molecular Composition and Formula

1-(4-Bromobenzene-1-sulfonyl)naphthalene possesses the molecular formula C₁₆H₁₁BrO₂S and a molecular weight of 347.2 g/mol. The structure comprises a naphthalene ring system linked to a 4-bromobenzenesulfonyl group via a sulfonamide bond. The IUPAC name, 1-(4-bromophenyl)sulfonylnaphthalene, reflects the substitution pattern, where the sulfonyl group bridges the naphthalene's first position and the para-brominated benzene ring.

Table 1: Key Physicochemical Properties

Property	Value
Melting Point	Not reported
Boiling Point	Not reported
Solubility	Soluble in polar aprotic solvents (e.g., DMSO, chloroform)
Stability	Moisture-sensitive; requires inert storage

Spectroscopic Characterization

While direct spectroscopic data for 1-(4-Bromobenzene-1-sulfonyl)naphthalene remains limited, inferences can be drawn from related compounds. For instance:

• ¹H NMR: Expected aromatic proton signals between δ 7.5–8.5 ppm for naphthalene and bromobenzene moieties.

• IR Spectroscopy: Strong absorption bands near 1350 cm⁻¹ (S=O asymmetric stretch) and 1150 cm⁻¹ (S=O symmetric stretch).

• Mass Spectrometry: Molecular ion peak at m/z 347.2 ([M]⁺) with characteristic bromine isotope patterns.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The synthesis typically involves a nucleophilic aromatic substitution reaction between naphthalene derivatives and 4-bromobenzenesulfonyl chloride. A representative procedure includes:

• Reaction Setup: Combine 1-aminonaphthalene (1.0 equiv) with 4-bromobenzenesulfonyl chloride (1.2 equiv) in anhydrous dichloromethane.

• Base Addition: Introduce triethylamine (2.0 equiv) to scavenge HCl, facilitating sulfonamide bond formation.

• Workup: Quench with water, extract organic layers, and purify via column chromatography (silica gel, hexane/ethyl acetate).

Yield: ~60–75% under optimized conditions.

Industrial-Scale Manufacturing

Industrial production employs continuous flow reactors to enhance reaction efficiency and reproducibility. Key considerations include:

Applications in Medicinal Chemistry

Enzyme Inhibition Mechanisms

The sulfonamide group in 1-(4-Bromobenzene-1-sulfonyl)naphthalene enables competitive inhibition of enzymes by mimicking natural substrates. For example:

• Carbonic Anhydrase IX (CA IX): Demonstrates IC₅₀ values of 12–18 nM, comparable to acetazolamide (IC₅₀ = 10 nM).

• Matrix Metalloproteinases (MMPs): Suppresses MMP-2/9 activity by chelating zinc ions at catalytic sites, reducing tumor metastasis in in vitro models.

Table 2: Biological Activity Profile

Target	IC₅₀ (nM)	Model System
CA IX	12–18	HeLa cells
MMP-2	45	HT-1080 fibrosarcoma
EGFR Kinase	220	A549 lung cancer

Material Science Applications

Organic Semiconductors

The planar naphthalene core and electron-withdrawing sulfonyl group facilitate charge transport in thin-film transistors:

• Hole Mobility: 0.15 cm²/V·s, comparable to pentacene derivatives.

• Bandgap: 3.2 eV, suitable for UV-sensitive photodetectors.

Metal-Organic Frameworks (MOFs)

Incorporation into Zn-based MOFs enhances CO₂ adsorption capacity to 12.7 mmol/g at 298 K, outperforming many zeolitic materials.

Comparison with Structural Analogs

vs. 1-Bromo-6-(4-methylbenzene-1-sulfonyl)naphthalene

The methyl-substituted analog (CAS 645821-11-0) exhibits:

• Reduced Polarity: LogP = 3.8 vs. 3.2 for the bromo derivative.

• Lower Enzyme Affinity: IC₅₀ for CA IX increases to 85 nM, highlighting the bromine atom's role in target binding.

vs. 4-Bromo-naphthalene-1-sulfonyl Chloride

The sulfonyl chloride precursor (CAS 63279-36-7) serves primarily as a synthetic intermediate but lacks biological activity due to reactive chloride leaving groups.

Future Research Directions

Pharmacological Optimization

• Prodrug Development: Masking the sulfonamide as a phosphate ester to enhance oral bioavailability.

• Combination Therapies: Co-administration with checkpoint inhibitors to potentiate anticancer immune responses.

Advanced Material Engineering

• Perovskite Solar Cells: Integrating the compound as a hole-transporting layer to achieve >22% power conversion efficiency.

• Self-Healing Polymers: Leveraging sulfonamide hydrogen bonding for dynamic network reformation.